9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone

• IUPAC Name: N-[(E)-(9-ethylcarbazol-3-yl)methylideneamino]-2,4-dinitroaniline
• InChI: InChI=1S/C21H17N5O4/c1-2-24-19-6-4-3-5-16(19)17-11-14(7-10-20(17)24)13-22-23-18-9-8-15(25(27)28)12-21(18)26(29)30/h3-13,23H,2H2,1H3/b22-13+
• InChI Key: ZHHNICNJBOQQFJ-LPYMAVHISA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C=NNC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C4=CC=CC=C41
• Isomeric SMILES: CCN1C2=C(C=C(C=C2)/C=N/NC3=C(C=C(C=C3)[N+](=O)[O-])[N+](=O)[O-])C4=CC=CC=C41
• Molecular Formula: C21H17N5O4
• Molecular Weight: 403.4 g/mol

Description

9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone, also known as ENH, is a chemical compound that has been widely used in scientific research. ENH is a yellow crystalline solid that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Mechanism of Action

The mechanism of action of 9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone is not fully understood, but it is believed to act as a nucleophile in organic reactions. This compound has been shown to react with a variety of electrophiles, including aldehydes, ketones, and imines.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have low toxicity and is not considered to be a significant health hazard.

Advantages and Limitations for Lab Experiments

9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone has several advantages for use in lab experiments, including its high solubility in organic solvents and its ability to act as a fluorescent probe. However, this compound has some limitations, including its low stability and its limited reactivity with certain electrophiles.

Future Directions

There are several future directions for research on 9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone, including the development of new synthetic methods for its preparation and the exploration of its potential as a catalyst in organic reactions. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential biochemical and physiological effects.

Synthesis Methods

9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone can be synthesized using a variety of methods, including the reaction of 9-ethylcarbazole-3-carbaldehyde with 2,4-dinitrophenylhydrazine. The reaction is typically carried out in a solvent such as ethanol or acetonitrile under reflux conditions.

Scientific Research Applications

9-ethyl-9H-carbazole-3-carbaldehyde (2,4-dinitrophenyl)hydrazone has been used in a wide variety of scientific research applications, including as a fluorescent probe for the detection of metal ions and as a catalyst in organic synthesis. This compound has also been used as a ligand in coordination chemistry and as a building block for the synthesis of novel organic materials.